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Compound of Interest

Compound Name: Octan-2-yl 2-cyanoacetate

Cat. No.: B3023456 Get Quote

An In-Depth Technical Guide to Octan-2-yl 2-cyanoacetate for Researchers and Drug

Development Professionals

Introduction
Octan-2-yl 2-cyanoacetate is a significant chemical intermediate, primarily recognized as a

key precursor in the synthesis of α-cyanoacrylate adhesives.[1][2] These adhesives,

particularly those derived from longer-chain alcohol esters like octan-2-yl 2-cyanoacetate, are

valued for their application as medical tissue adhesives.[1][2] Their utility in clinical settings for

wound closure and in various surgical procedures underscores the importance of

understanding the synthesis, properties, and handling of this precursor.[1][3] Compared to

earlier short-chain cyanoacrylates, which could elicit inflammatory responses due to rapid

degradation into formaldehyde and cyanoacetate, the longer alkyl chain of octan-2-yl

derivatives offers a slower, more biocompatible degradation profile.[3] This guide provides a

comprehensive overview of Octan-2-yl 2-cyanoacetate, tailored for professionals in research

and development.

Chemical Identifiers and Physicochemical
Properties
A clear identification of a chemical compound is fundamental for research and regulatory

purposes. Octan-2-yl 2-cyanoacetate is known by several synonyms, and its key identifiers

and properties are summarized below.
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Identifier Value Source(s)

CAS Number 52688-08-1 [4][5][6][7][8]

Molecular Formula C₁₁H₁₉NO₂ [4][5][6][8]

Molecular Weight 197.27 g/mol [4][5][6][8]

Synonyms

2-Octyl cyanoacetate, sec-

Octyl cyanoacetate, 1-

Methylheptyl cyanoacetate,

Octan-2-yl cyanoacetate

[2][6][7][9]

Appearance
Colorless to light green/yellow

liquid
[6][9][10]

Boiling Point 241.4 ± 8.0 °C (Predicted) [6][7]

Density 0.951 ± 0.06 g/cm³ (Predicted) [6][7]

InChI

InChI=1S/C11H19NO2/c1-3-4-

5-6-7-10(2)14-11(13)8-9-

12/h10H,3-8H2,1-2H3

[6][7][9]

SMILES C(OC(C)CCCCCC)(=O)CC#N [6][9]

Synthesis of Octan-2-yl 2-cyanoacetate
The synthesis of Octan-2-yl 2-cyanoacetate is most commonly achieved through two primary

routes: direct esterification of cyanoacetic acid with 2-octanol or transesterification using an

alkyl cyanoacetate (like methyl cyanoacetate) and 2-octanol.

Method 1: Direct Esterification
This traditional method involves the reaction between cyanoacetic acid and 2-octanol, typically

catalyzed by a strong acid like sulfuric acid or p-toluenesulfonic acid.[6][11] The reaction is

driven to completion by the azeotropic removal of water using a solvent like toluene.[6] While

straightforward, this method can be slow and may result in lower yields.[1]

Method 2: Transesterification
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A more efficient and industrially adaptable method involves the transesterification of methyl

cyanoacetate with 2-octanol.[1] This process is catalyzed by a base, such as sodium

methoxide. The reaction equilibrium is shifted towards the product by removing the methanol

byproduct under reduced pressure.[1] This method offers advantages such as milder reaction

conditions, higher yield, and greater purity of the final product.[1]

This protocol is based on a high-yield synthesis method suitable for laboratory and potential

scale-up.[1]

Materials:

Methyl cyanoacetate (1.0 eq)

2-Octanol (1.2 eq)

Sodium methoxide solution (e.g., 27% in methanol, 0.1 eq)

10% Sodium chloride solution

Deionized water

Equipment:

Reaction flask equipped with a magnetic stirrer, heating mantle, and condenser

Vacuum pump and pressure gauge

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

Procedure:

Reaction Setup: To a clean, dry reaction flask, add methyl cyanoacetate (10.1 mol), 2-

octanol (12.12 mol), and a 27% sodium methoxide solution (1.01 mol).[1]
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Reaction Execution: Stir the mixture and heat to 80°C.[1]

Byproduct Removal: Apply negative pressure (0.07-0.08 MPa) using a water pump to

facilitate the removal of the methanol byproduct as it forms.[1] Continue this process until

methanol is completely removed, which drives the reaction to completion.

Work-up: Once the reaction is complete, cool the mixture to 25°C.[1] Transfer the mixture to

a separatory funnel and wash twice with 1000 mL of a 10% sodium chloride solution,

followed by a single wash with 1000 mL of water to remove any remaining catalyst and

water-soluble impurities.[1]

Purification: Separate the organic layer, which contains the crude Octan-2-yl 2-
cyanoacetate. The final product is purified by vacuum distillation to yield a colorless,

transparent liquid with a purity of approximately 99.5% and a yield of around 89%.[1]
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Caption: Transesterification workflow for Octan-2-yl 2-cyanoacetate synthesis.

Applications in Research and Drug Development
The primary application of Octan-2-yl 2-cyanoacetate is as a monomer intermediate for the

synthesis of 2-octyl cyanoacrylate, a widely used medical adhesive.[2][3]

Precursor to Medical Adhesives
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Octan-2-yl 2-cyanoacetate is converted into its corresponding α-cyanoacrylate, 2-octyl

cyanoacrylate, through a Knoevenagel condensation with formaldehyde, followed by

depolymerization.[11] The resulting monomer, 2-octyl cyanoacrylate, polymerizes rapidly upon

contact with moisture (anionic polymerization), forming a strong, flexible bond.[3] This property

makes it an excellent adhesive for closing skin lacerations and surgical incisions, often

replacing the need for sutures or staples.[3] Its use has been shown to result in better cosmetic

outcomes and fewer complications compared to traditional closure methods.[12]

Octan-2-yl 2-cyanoacetate

Knoevenagel Condensation
(+ Formaldehyde)

Poly(octyl cyanoacrylate)

Depolymerization
(Heat, Vacuum)

2-Octyl Cyanoacrylate Monomer
(Medical Adhesive)

Topical Application
(Wound Closure)

In-situ Polymerization
(Strong, Flexible Film)

Click to download full resolution via product page
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Caption: Conversion of the precursor to the final medical adhesive.

Reagent in Organic Synthesis
Beyond its role in adhesives, the active methylene group in Octan-2-yl 2-cyanoacetate makes

it a valuable reagent in other organic reactions, such as the Knoevenagel condensation with

various aldehydes to synthesize more complex molecules.[13][14] This reactivity allows for its

use in creating diverse chemical structures for materials science and pharmaceutical research.

Safety, Handling, and Storage
Proper handling of Octan-2-yl 2-cyanoacetate is crucial to ensure laboratory safety.

Hazard Identification:

The compound is classified as harmful if swallowed (H302).[6][9][15]

It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation

(H335).[15][16]

Safe Handling and Personal Protective Equipment (PPE):

Ventilation: Use only in a well-ventilated area or outdoors to avoid inhaling fumes.[4][5][15]

PPE: Wear suitable protective clothing, chemical-resistant gloves, and safety glasses with

side shields or goggles.[4][15][17]

Hygiene: Wash hands thoroughly after handling.[4][9] Do not eat, drink, or smoke in the work

area.[4][17]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[4][5]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water for at least 15 minutes.[4][5][17]
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Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding

eyelids open.[4][17] Remove contact lenses if present and easy to do.[4] Seek immediate

medical attention.

Ingestion: If swallowed, rinse mouth with water. Call a poison control center or doctor for

treatment advice.[9][15]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][5][17]

Keep away from incompatible substances and sources of ignition.[4] The recommended

storage temperature is often room temperature or refrigerated (2-8°C) for long-term stability.

[6][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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